Cas no 1592751-77-3 (4,6-dichloroquinolin-3-amine)

• Product Name: 4,6-dichloroquinolin-3-amine
• CAS No: 1592751-77-3
• MF: C₉H₆Cl₂N₂
• MW: 213.063339710236
• CID: 6018555
• PubChem ID: 102614085
• Update Time: 2025-06-13

4,6-dichloroquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4,6-dichloroquinolin-3-amine
• EN300-1983262
• 1592751-77-3

• Inchi： 1S/C9H6Cl2N2/c10-5-1-2-8-6(3-5)9(11)7(12)4-13-8/h1-4H,12H2
• InChI Key： INSARLYGKZCQIW-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C=CC(=CC2=1)Cl)N

Computed Properties

• Exact Mass: 211.9908036g/mol
• Monoisotopic Mass: 211.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 4,6-dichloroquinolin-3-amine

Introduction to 4,6-dichloroquinolin-3-amine (CAS No. 1592751-77-3)

4,6-dichloroquinolin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1592751-77-3, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The presence of chlorine substituents at the 4th and 6th positions, along with an amine group at the 3rd position, imparts unique electronic and steric properties to the molecule, making it a versatile scaffold for designing novel therapeutic agents.

The quinoline scaffold has a long history in medicinal chemistry, with several well-known drugs derived from this core structure. Notably, derivatives of quinoline have been instrumental in the treatment of malaria, with chloroquine being one of the most celebrated examples. The introduction of chlorine atoms into the quinoline ring system enhances the lipophilicity and binding affinity of the molecule, which are critical factors in drug design. Furthermore, the amine functionality at the 3rd position provides a site for further chemical modification, allowing for the development of diverse analogs with tailored biological activities.

4,6-dichloroquinolin-3-amine (CAS No. 1592751-77-3) has been extensively studied for its potential as an intermediate in the synthesis of various pharmacologically active compounds. Its structural features make it a valuable building block for exploring new therapeutic modalities. Recent research has highlighted its role in developing inhibitors targeting bacterial and viral pathogens, as well as its potential applications in addressing neurological disorders. The compound's ability to interact with biological targets at both molecular and cellular levels has positioned it as a promising candidate for further investigation.

In recent years, there has been a surge in interest regarding small molecules that can modulate protein-protein interactions (PPIs) and other key biological pathways. Quinoline derivatives, including 4,6-dichloroquinolin-3-amine (CAS No. 1592751-77-3), have shown remarkable efficacy in this regard. Studies have demonstrated that this compound can interfere with essential processes in pathogens by inhibiting critical enzymes or receptors involved in their survival and replication. For instance, research indicates that derivatives of this compound exhibit potent activity against certain strains of bacteria that have developed resistance to conventional antibiotics.

The amine group in 4,6-dichloroquinolin-3-amine (CAS No. 1592751-77-3) serves as a crucial site for post-synthetic modifications, enabling chemists to tailor the molecule's properties for specific applications. Functionalization strategies such as alkylation, acylation, or coupling with other heterocycles can enhance its bioavailability or target specificity. These modifications are often guided by computational modeling and high-throughput screening techniques to identify optimal analogs with improved pharmacokinetic profiles.

The synthesis of 4,6-dichloroquinolin-3-amine (CAS No. 1592751-77-3) typically involves multi-step organic reactions starting from commercially available quinoline precursors. The introduction of chlorine atoms is commonly achieved through electrophilic aromatic substitution reactions, while the amine group is introduced via reductive amination or nucleophilic substitution methods. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

From a medicinal chemistry perspective, 4,6-dichloroquinolin-3-amine (CAS No. 1592751-77-3) represents an excellent example of how structural modifications can influence biological activity. The chlorine atoms enhance binding interactions with target proteins by increasing hydrophobicity and electronic effects, while the amine group provides a handle for further derivatization. These features have been leveraged to develop novel compounds with enhanced efficacy and reduced side effects compared to existing therapeutics.

The growing demand for innovative treatments against emerging infectious diseases has spurred interest in repositioning existing compounds like 4,6-dichloroquinolin-3-amine (CAS No. 1592751-77-3). Repurposing known molecules can significantly shorten drug development timelines by leveraging preclinical data and established synthetic routes. Preliminary studies suggest that this compound may have applications beyond traditional antimicrobial uses, including potential roles in anti-inflammatory and anti-cancer therapies.

In conclusion,4,6-dichloroquinolin-3-aminedemonstrates significant promise as a pharmacological scaffold due to its unique structural features and diverse biological activities. The presence of chlorine substituents at positions 4 and 6 enhances its binding affinity and lipophilicity, while the amine group at position 3 allows for extensive chemical modification. Ongoing research continues to uncover new therapeutic applications for this compound and its derivatives, reinforcing its importance in modern drug discovery efforts.